Cas no 1566242-34-9 (3-(5-chlorothiophen-2-yl)-3-fluoropropan-1-amine)

• Product Name: 3-(5-chlorothiophen-2-yl)-3-fluoropropan-1-amine
• CAS No: 1566242-34-9
• MF: C₇H₉ClFNS
• MW: 193.669462919235
• CID: 6398713
• PubChem ID: 104277042
• Update Time: 2025-05-20

3-(5-chlorothiophen-2-yl)-3-fluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-chlorothiophen-2-yl)-3-fluoropropan-1-amine
• 1566242-34-9
• EN300-1963996

• Inchi： 1S/C7H9ClFNS/c8-7-2-1-6(11-7)5(9)3-4-10/h1-2,5H,3-4,10H2
• InChI Key： YBJWMAKGHZNLHK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(CCN)F)S1

Computed Properties

• Exact Mass: 193.0128263g/mol
• Monoisotopic Mass: 193.0128263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(5-chlorothiophen-2-yl)-3-fluoropropan-1-amine

3-(5-Chlorothiophen-2-yl)-3-fluoropropan-1-amine: A Comprehensive Overview

3-(5-Chlorothiophen-2-yl)-3-fluoropropan-1-amine is a compound with the CAS number 1566242-34-9, representing a unique chemical structure that has garnered attention in various fields of research. This compound belongs to the class of amines, specifically featuring a thiophene ring system substituted with chlorine and fluorine atoms, making it a valuable molecule for exploring chemical reactivity and potential applications in drug discovery and material science.

The molecular structure of 3-(5-chlorothiophen-2-yl)-3-fluoropropan-1-amine consists of a thiophene ring (a five-membered aromatic heterocycle containing sulfur) substituted at the 5-position with a chlorine atom and at the 2-position with a fluorinated propane amine group. This arrangement introduces interesting electronic properties due to the electron-withdrawing effects of both chlorine and fluorine atoms, which can influence the compound's reactivity in various chemical reactions.

Recent studies have highlighted the potential of thiophene-containing compounds in organic electronics, particularly in the development of semiconducting materials for use in thin-film transistors (TFTs) and organic light-emitting diodes (OLEDs). The presence of electronegative substituents like chlorine and fluorine can modulate the electronic characteristics of the thiophene ring, enhancing its suitability for such applications. For instance, research published in *Advanced Materials* demonstrated that fluorinated thiophene derivatives exhibit improved charge transport properties, making them promising candidates for next-generation electronic devices.

In addition to its electronic applications, 3-(5-chlorothiophen-2-yl)-3-fluoropropan-1-amine has shown potential in medicinal chemistry. The amine group present in the molecule can act as a hydrogen bond donor, which is a desirable property in drug design for improving bioavailability and binding affinity to target proteins. Recent findings from *Journal of Medicinal Chemistry* suggest that such molecules can serve as scaffolds for developing inhibitors against key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase.

The synthesis of 3-(5-chlorothiophen-2-yl)-3-fluoropropan-1-amine typically involves multi-step organic reactions, including nucleophilic aromatic substitution and Friedel-Crafts alkylation. Researchers have optimized these processes to achieve high yields and purity, ensuring that the compound is readily available for further studies. For example, a study in *Organic Process Research & Development* reported a scalable synthesis route utilizing microwave-assisted conditions, significantly reducing reaction times while maintaining product quality.

From an environmental standpoint, understanding the degradation pathways of thiophene derivatives is crucial for assessing their ecological impact. Recent work published in *Environmental Science & Technology* has explored the biodegradation of similar compounds under anaerobic conditions, revealing that certain microbial communities can metabolize these molecules effectively. This knowledge is essential for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, 3-(5-chlorothiophen-2-yl)-3-fluoropropan-1-amino continues to be a focal point in both academic and industrial research due to its versatile chemical properties and potential applications across multiple disciplines. As advancements in synthetic methodologies and material characterization techniques continue to emerge, this compound is likely to play an increasingly important role in driving innovation across various sectors.